N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide

• Molecular Formula: C23H15N3O2
• Molecular Weight: 365.4 g/mol
• IUPAC Name: N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C23H15N3O2/c27-22(18-8-7-15-4-1-2-5-17(15)14-18)25-19-11-9-16(10-12-19)23-26-21-20(28-23)6-3-13-24-21/h1-14H,(H,25,27)
• InChI Key: CNKVJOWXKYXFFA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NC3=CC=C(C=C3)C4=NC5=C(O4)C=CC=N5

Description

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide, also known as OPA-15406, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of oxazolo[4,5-b]pyridines and naphthamides, which have been shown to possess a wide range of pharmacological activities.

Mechanism of Action

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide exerts its pharmacological effects by modulating various signaling pathways in the body. Specifically, it has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation, survival, and differentiation. N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has also been shown to inhibit the activity of the beta-amyloid peptide, which is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been shown to have a variety of biochemical and physiological effects in animal models. These include inhibition of cell proliferation, induction of apoptosis, improvement of memory and cognitive function, protection of dopaminergic neurons, and reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide is that it has been extensively studied and has a well-established mechanism of action. This makes it a useful tool for researchers studying various diseases and signaling pathways. However, one limitation of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide is that it has relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide. One area of interest is the development of more potent and selective inhibitors of CK2, which could have potential therapeutic applications in cancer and other diseases. Another area of interest is the development of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide derivatives with improved solubility and pharmacokinetic properties. Finally, further studies are needed to fully elucidate the pharmacological effects of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide involves the condensation of 2-naphthoic acid with 2-amino-4-(2-bromoacetyl)pyridine, followed by cyclization with triethylamine and 1,2-dichloroethane. The resulting product is then reacted with 4-hydroxybenzaldehyde to obtain N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide. The overall yield of this process is around 25%.

Scientific Research Applications

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been studied for its potential therapeutic applications in a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer cells. In Alzheimer's disease research, N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been shown to improve memory and cognitive function in animal models. In Parkinson's disease research, N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-naphthamide has been shown to protect dopaminergic neurons from oxidative stress and improve motor function in animal models.